Cas no 25339-93-9 (Dianhydromannitol monooleate)

• Product Name: Dianhydromannitol monooleate
• CAS No: 25339-93-9
• MF: C₂₄H₄₄O₇
• MW: 444.601968765259
• CID: 253014
• PubChem ID: 25262459
• Update Time: 2025-07-17

Dianhydromannitol monooleate Chemical and Physical Properties

Names and Identifiers

• Dianhydromannitol monooleate
• Arlacel? A
• C24H44O7
• Dianhydro-D-mannitol monooleate
• EINECS 246-872-8
• mannide mono-oleate
• MONTANIDE ISA 720
• 25339-93-9
• SCHEMBL65627
• AMY22329
• Mannide monooleate, animal origin
• (3S,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl oleate
• MFCD03840565
• 39848-73-2
• W-110623
• Mannide monooleate, plant origin
• [(3S,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (Z)-octadec-9-enoate
• LUXUAZKGQZPOBZ-SAXJAHGMSA-N
• Mannide monooleate

• Inchi： 1S/C24H44O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(26)31-24-23(29)22(28)21(27)19(18-25)30-24/h9-10,19,21-25,27-29H,2-8,11-18H2,1H3/b10-9-/t19-,21-,22+,23+,24?/m1/s1
• InChI Key： LUXUAZKGQZPOBZ-SAXJAHGMSA-N
• SMILES： O1C([C@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 428.31400
• Monoisotopic Mass: 410.303224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 65

Experimental Properties

• Color/Form: Yellow brown liquid
• Density: 0.97
• Boiling Point: 100 °C
• Flash Point: 182.6°C
• Refractive Index: 1.518
• Stability/Shelf Life: Stable, but light and air sensitive. Combustible. Incompatible with strong oxidizing agents.
• PSA: 96.22000
• LogP: 4.04860
• Solubility: Not available

Dianhydromannitol monooleate Security Information

• WGK Germany：3
• RTECS：CF3677000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Dianhydromannitol monooleate

Dianhydromannitol Monooleate (CAS No. 25339-93-9): A Versatile Ester with Broad Applications in Modern Industries

Dianhydromannitol monooleate (CAS No. 25339-93-9) is a specialized ester derived from the reaction between dianhydromannitol and oleic acid. This compound has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications in industries such as cosmetics, food additives, and biodegradable materials. With the growing demand for sustainable and multifunctional ingredients, Dianhydromannitol monooleate stands out as a key player in the development of eco-friendly formulations.

The molecular structure of Dianhydromannitol monooleate combines the hydrophilic properties of dianhydromannitol with the lipophilic characteristics of oleic acid, making it an excellent emulsifier and stabilizer. This dual functionality is particularly valuable in the formulation of water-in-oil (W/O) emulsions, which are widely used in skincare products and pharmaceutical creams. Recent trends in the beauty industry, such as the rise of "clean beauty" and "vegan formulations," have further highlighted the importance of Dianhydromannitol monooleate as a non-toxic and biodegradable alternative to synthetic emulsifiers.

In the food industry, Dianhydromannitol monooleate is recognized for its role as a food-grade emulsifier and texture enhancer. Its ability to improve the consistency and shelf life of processed foods aligns with the current consumer demand for "clean label" ingredients. Searches for "natural food additives" and "plant-based emulsifiers" have surged, reflecting a shift toward healthier and more transparent food production practices. Dianhydromannitol monooleate meets these criteria, offering a solution that is both effective and derived from renewable resources.

Another area where Dianhydromannitol monooleate excels is in the development of biodegradable polymers. As environmental concerns drive the search for sustainable materials, this compound has been explored as a potential building block for green plastics and coatings. Researchers are investigating its use in packaging materials that decompose naturally, reducing the reliance on petroleum-based plastics. This aligns with global initiatives to combat plastic pollution, a topic frequently searched in relation to "eco-friendly packaging" and "circular economy."

The synthesis of Dianhydromannitol monooleate involves a controlled esterification process, ensuring high purity and consistency. Advanced analytical techniques, such as HPLC and GC-MS, are employed to verify its chemical composition and performance characteristics. Quality control is critical, especially for applications in regulated industries like pharmaceuticals and food production. Manufacturers and formulators often search for "high-purity esters" and "CAS No. 25339-93-9 suppliers" to source reliable batches of this compound.

In summary, Dianhydromannitol monooleate (CAS No. 25339-93-9) is a multifunctional ester with applications spanning cosmetics, food, and sustainable materials. Its compatibility with modern trends—such as clean beauty, plant-based additives, and biodegradable packaging—makes it a valuable ingredient for forward-thinking industries. As research continues to uncover new uses for this compound, its role in shaping a more sustainable future is likely to expand further.